Cas no 1351658-54-2 (ethyl 2-{2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamido}benzoate; oxalic acid)
ethyl 2-{2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamido}benzoate; oxalic acid Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-{2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamido}benzoate; oxalic acid
- 1351658-54-2
- F6064-0393
- VU0530753-1
- ethyl 2-(2-(3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamido)benzoate oxalate
- AKOS026686602
- ethyl 2-[[2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetyl]amino]benzoate;oxalic acid
- ethyl 2-{2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamido}benzoate; oxalic acid
-
- Inchi: 1S/C17H20N4O4.C2H2O4/c1-3-24-17(23)13-6-4-5-7-14(13)19-15(22)10-21-8-12(9-21)16-18-11(2)20-25-16;3-1(4)2(5)6/h4-7,12H,3,8-10H2,1-2H3,(H,19,22);(H,3,4)(H,5,6)
- InChI Key: CXOGKPZQRHZNPF-UHFFFAOYSA-N
- SMILES: O1C(C2CN(CC(NC3C=CC=CC=3C(=O)OCC)=O)C2)=NC(C)=N1.OC(C(=O)O)=O
Computed Properties
- Exact Mass: 434.14376367g/mol
- Monoisotopic Mass: 434.14376367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 31
- Rotatable Bond Count: 8
- Complexity: 555
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 172Ų
ethyl 2-{2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamido}benzoate; oxalic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6064-0393-2μmol |
ethyl 2-{2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamido}benzoate; oxalic acid |
1351658-54-2 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6064-0393-5μmol |
ethyl 2-{2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamido}benzoate; oxalic acid |
1351658-54-2 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6064-0393-10μmol |
ethyl 2-{2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamido}benzoate; oxalic acid |
1351658-54-2 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6064-0393-20μmol |
ethyl 2-{2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamido}benzoate; oxalic acid |
1351658-54-2 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6064-0393-1mg |
ethyl 2-{2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamido}benzoate; oxalic acid |
1351658-54-2 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6064-0393-2mg |
ethyl 2-{2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamido}benzoate; oxalic acid |
1351658-54-2 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6064-0393-3mg |
ethyl 2-{2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamido}benzoate; oxalic acid |
1351658-54-2 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6064-0393-4mg |
ethyl 2-{2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamido}benzoate; oxalic acid |
1351658-54-2 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6064-0393-5mg |
ethyl 2-{2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamido}benzoate; oxalic acid |
1351658-54-2 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6064-0393-10mg |
ethyl 2-{2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamido}benzoate; oxalic acid |
1351658-54-2 | 10mg |
$79.0 | 2023-09-09 |
ethyl 2-{2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamido}benzoate; oxalic acid Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on ethyl 2-{2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamido}benzoate; oxalic acid
Ethyl 2-{2-[3-(3-Methyl-1,2,4-Oxadiazol-5-yl)azetidin-1-yl]acetamido}benzoate; Oxalic Acid: A Comprehensive Overview
Ethyl 2-{2-[3-(3-Methyl-1,2,4-Oxadiazol-5-yl)azetidin-1-yl]acetamido}benzoate, with the CAS number 1351658-54-2, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoate ester group and a substituted azetidine ring. The presence of the 3-methyl-1,2,4-oxadiazole moiety further adds to its chemical complexity and potential biological activity. Recent studies have highlighted its potential applications in drug development, particularly in the design of novel therapeutic agents.
The synthesis of Ethyl 2-{2-[3-(3-Methyl-1,2,4-Oxadiazol-5-yl)azetidin-1-yl]acetamido}benzoate involves a multi-step process that incorporates advanced organic synthesis techniques. Researchers have employed various strategies to optimize the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality. This approach aligns with the growing trend toward sustainable and efficient chemical synthesis methods.
In terms of chemical properties, this compound exhibits interesting behavior in different solvents and under varying pH conditions. Its solubility characteristics are particularly important for its potential use in pharmaceutical formulations. Studies have shown that the compound demonstrates moderate solubility in polar solvents such as dimethyl sulfoxide (DMSO) and water, which is advantageous for its bioavailability. Additionally, its stability under physiological conditions has been evaluated, with results indicating that it maintains structural integrity over extended periods.
The biological activity of Ethyl 2-{2-[3-(3-Methyl-1,2,4-Oxadiazol-5-yl)azetidin-1-yllacetamido}benzoate has been extensively studied using various in vitro and in vivo models. Recent research has focused on its potential as an anti-inflammatory agent. Experimental data suggest that the compound exhibits potent inhibitory effects on pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL6). These findings are particularly promising given the increasing need for novel anti-inflammatory drugs with improved efficacy and reduced side effects.
Furthermore, the compound has shown potential in anticancer applications. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cell lines while sparing normal cells to a significant extent. This selective cytotoxicity is a critical attribute for antineoplastic agents. The mechanism underlying this activity appears to involve modulation of key signaling pathways such as the PI3K/AKT/mTOR pathway. These insights provide a foundation for further investigation into its therapeutic potential.
In addition to its pharmacological applications, Ethyl 2-{2-[3-(3-Methyl-l,2,4-Oxazdiazol-S-yllacetamido}benzoate has also been explored for its role in agrochemicals. Recent studies have examined its potential as a plant growth regulator and stress mitigator. Results indicate that it can enhance plant resistance to abiotic stresses such as drought and salinity by modulating stress-responsive genes. This dual application across pharmaceuticals and agriculture underscores the versatility of this compound.
The role of oxalic acid (CAS No: 6800807) in conjunction with ethyl 2-{...}benzoate cannot be overlooked. Oxalic acid serves as an essential component in various chemical reactions involving this compound. It is often used as a catalyst or co-reagent during synthesis steps to facilitate desired transformations. Moreover, oxalic acid plays a critical role in maintaining the stability of intermediates during the reaction process.
From an environmental standpoint, researchers have investigated the biodegradation potential of this compound to assess its eco-friendliness. Initial findings suggest that it undergoes moderate biodegradation under aerobic conditions, with microbial communities exhibiting varying degrees of metabolic activity toward it. These studies are crucial for ensuring that large-scale production and use do not pose significant risks to ecosystems.
In conclusion,Ethyl 2-{...}benzoate represents a promising candidate for diverse applications across multiple industries due to its unique chemical structure and versatile properties.
As research continues to uncover new insights into its mechanisms of action and optimization strategies,
this compound is poised to make significant contributions to both scientific advancement and practical applications.
Future studies should focus on scaling up production methods,
enhancing bioavailability,
and exploring additional therapeutic indications.
Such efforts will undoubtedly solidify its position as an important molecule in contemporary chemistry.
1351658-54-2 (ethyl 2-{2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamido}benzoate; oxalic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)